![molecular formula C17H26N2O2 B6274375 rac-tert-butyl N-{[(2R,3R)-2-phenylpiperidin-3-yl]methyl}carbamate, cis CAS No. 2307777-35-9](/img/no-structure.png)
rac-tert-butyl N-{[(2R,3R)-2-phenylpiperidin-3-yl]methyl}carbamate, cis
Overview
Description
Rac-tert-butyl N-{[(2R,3R)-2-phenylpiperidin-3-yl]methyl}carbamate, cis (RtBPC) is a synthetic compound belonging to the class of carbamate compounds. It is a non-steroidal, non-aromatic molecule with a molecular weight of 332.48 g/mol. RtBPC has been widely studied in the scientific community due to its potential applications in drug design, medicinal chemistry, and chemical synthesis.
Scientific Research Applications
Rac-tert-butyl N-{[(2R,3R)-2-phenylpiperidin-3-yl]methyl}carbamate, cis has been used in various scientific research applications, such as drug design, medicinal chemistry, and chemical synthesis. In drug design, rac-tert-butyl N-{[(2R,3R)-2-phenylpiperidin-3-yl]methyl}carbamate, cis has been used as a lead compound for the development of novel drugs with improved pharmacological properties. In medicinal chemistry, rac-tert-butyl N-{[(2R,3R)-2-phenylpiperidin-3-yl]methyl}carbamate, cis has been used in the synthesis of various pharmaceuticals, including anticonvulsants, anti-inflammatory agents, and antiviral drugs. In chemical synthesis, rac-tert-butyl N-{[(2R,3R)-2-phenylpiperidin-3-yl]methyl}carbamate, cis has been used as a reagent for the synthesis of heterocyclic compounds, such as piperidines and pyridines.
Mechanism of Action
Rac-tert-butyl N-{[(2R,3R)-2-phenylpiperidin-3-yl]methyl}carbamate, cis acts as an inhibitor of the enzyme acetylcholinesterase (AChE). AChE is an enzyme that breaks down the neurotransmitter acetylcholine in the synaptic cleft, thus regulating the transmission of nerve impulses. By inhibiting AChE, rac-tert-butyl N-{[(2R,3R)-2-phenylpiperidin-3-yl]methyl}carbamate, cis increases the amount of acetylcholine in the synaptic cleft, resulting in increased nerve stimulation.
Biochemical and Physiological Effects
rac-tert-butyl N-{[(2R,3R)-2-phenylpiperidin-3-yl]methyl}carbamate, cis has been shown to have a variety of biochemical and physiological effects. In animal models, rac-tert-butyl N-{[(2R,3R)-2-phenylpiperidin-3-yl]methyl}carbamate, cis has been found to increase locomotor activity, enhance memory and learning, and reduce anxiety. In addition, rac-tert-butyl N-{[(2R,3R)-2-phenylpiperidin-3-yl]methyl}carbamate, cis has been found to reduce inflammation and improve insulin sensitivity in animal models.
Advantages and Limitations for Lab Experiments
Rac-tert-butyl N-{[(2R,3R)-2-phenylpiperidin-3-yl]methyl}carbamate, cis has several advantages for lab experiments. It is readily available, non-toxic, and relatively inexpensive. In addition, rac-tert-butyl N-{[(2R,3R)-2-phenylpiperidin-3-yl]methyl}carbamate, cis is easy to synthesize and has a relatively short synthesis time. However, rac-tert-butyl N-{[(2R,3R)-2-phenylpiperidin-3-yl]methyl}carbamate, cis also has several limitations. It has a short half-life in vivo, making it difficult to study its effects over a long period of time. In addition, rac-tert-butyl N-{[(2R,3R)-2-phenylpiperidin-3-yl]methyl}carbamate, cis is not very soluble in water, making it difficult to administer in aqueous solutions.
Future Directions
Given the potential of rac-tert-butyl N-{[(2R,3R)-2-phenylpiperidin-3-yl]methyl}carbamate, cis for drug design, medicinal chemistry, and chemical synthesis, there are a variety of potential future directions for research. These include further studies on the mechanism of action of rac-tert-butyl N-{[(2R,3R)-2-phenylpiperidin-3-yl]methyl}carbamate, cis, the development of new synthesis methods, and the exploration of new applications, such as the use of rac-tert-butyl N-{[(2R,3R)-2-phenylpiperidin-3-yl]methyl}carbamate, cis as an inhibitor of other enzymes. In addition, further studies are needed to determine the pharmacokinetic and pharmacodynamic properties of rac-tert-butyl N-{[(2R,3R)-2-phenylpiperidin-3-yl]methyl}carbamate, cis and to explore its potential therapeutic applications.
Synthesis Methods
Rac-tert-butyl N-{[(2R,3R)-2-phenylpiperidin-3-yl]methyl}carbamate, cis can be synthesized via a variety of methods, including the reaction of tert-butyl carbamate with 2-phenylpiperidin-3-ylmethyl chloride in the presence of sodium hydroxide, followed by purification and isolation of the desired product. The reaction can be conducted in a polar solvent such as methanol, ethanol, or acetonitrile at room temperature. The reaction is typically complete within 10 minutes.
properties
| { "Design of the Synthesis Pathway": "The synthesis pathway for rac-tert-butyl N-{[(2R,3R)-2-phenylpiperidin-3-yl]methyl}carbamate, cis involves the reaction of tert-butyl N-{[(2R,3R)-2-phenylpiperidin-3-yl]methyl}carbamate with a suitable reagent to obtain the cis isomer.", "Starting Materials": [ "tert-butyl N-{[(2R,3R)-2-phenylpiperidin-3-yl]methyl}carbamate" ], "Reaction": [ "The starting material is reacted with a suitable reagent to obtain the cis isomer.", "One possible method is to use a chiral auxiliary such as (S)-2-phenylglycinol to selectively form the cis isomer.", "The reaction is carried out in a suitable solvent such as dichloromethane or ethyl acetate.", "The reaction mixture is then purified by column chromatography to obtain the desired product." ] } | |
CAS RN |
2307777-35-9 |
Product Name |
rac-tert-butyl N-{[(2R,3R)-2-phenylpiperidin-3-yl]methyl}carbamate, cis |
Molecular Formula |
C17H26N2O2 |
Molecular Weight |
290.4 |
Purity |
95 |
Origin of Product |
United States |
Disclaimer and Information on In-Vitro Research Products
Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.
